Cas no 2580099-74-5 (ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate)
ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate
- EN300-27731649
- 2580099-74-5
- EN300-27730807
- rac-ethyl (2R,5S)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate
- 2728728-12-7
-
- Inchi: 1S/C12H16N2O2/c1-2-16-12(15)11-7-6-10(14-11)9-5-3-4-8-13-9/h3-5,8,10-11,14H,2,6-7H2,1H3/t10-,11+/m1/s1
- InChI Key: FLNVAODKPWWBNA-MNOVXSKESA-N
- SMILES: O(CC)C([C@@H]1CC[C@H](C2C=CC=CN=2)N1)=O
Computed Properties
- Exact Mass: 220.121177757g/mol
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 51.2Ų
ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27730807-1.0g |
rac-ethyl (2R,5S)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate |
2580099-74-5 | 95.0% | 1.0g |
$0.0 | 2025-03-19 |
ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate
Recent Advances in the Study of Ethyl (2S,5R)-5-(Pyridin-2-yl)Pyrrolidine-2-Carboxylate (CAS: 2580099-74-5)
The compound ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate (CAS: 2580099-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative, characterized by its pyridine and ester functional groups, has been explored for its role as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.
One of the key areas of research involving this compound is its application in the development of novel antiviral agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate exhibit potent inhibitory activity against viral proteases, particularly those associated with RNA viruses. The study employed molecular docking and kinetic assays to elucidate the binding interactions and mechanism of action, revealing a high affinity for the viral enzyme's active site.
In addition to its antiviral potential, this compound has also been investigated for its role in central nervous system (CNS) drug development. Research published in ACS Chemical Neuroscience in early 2024 reported that structurally modified analogs of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate display promising activity as allosteric modulators of GABA receptors. These findings suggest potential applications in the treatment of neurological disorders such as epilepsy and anxiety, although further preclinical studies are warranted to assess efficacy and safety.
The synthetic accessibility of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate has also been a focus of recent investigations. A 2023 paper in Organic Letters detailed an optimized asymmetric synthesis route that improves yield and enantiomeric purity, addressing previous challenges in large-scale production. This advancement is particularly significant for industrial applications, where scalability and cost-effectiveness are critical considerations.
Looking ahead, the versatility of ethyl (2S,5R)-5-(pyridin-2-yl)pyrrolidine-2-carboxylate as a chiral scaffold continues to inspire new research directions. Ongoing studies are exploring its incorporation into peptide mimetics and macrocyclic compounds, with preliminary results indicating enhanced bioavailability and target specificity. As the chemical biology community delves deeper into the therapeutic potential of this compound, it is expected to play an increasingly prominent role in the design of next-generation pharmaceuticals.
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